Cas no 852815-60-2 (1H-Pyrazole-3-carboxylic acid, 5-(4-butylphenyl)-1-methyl-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-(4-butylphenyl)-1-methyl-
• CAS No: 852815-60-2
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 1835840
• PubChem ID: 69148673
• Update Time: 2025-04-21

1H-Pyrazole-3-carboxylic acid, 5-(4-butylphenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-(4-butylphenyl)-1-methyl-
• 5-(4-butylphenyl)-1-methyl-1H-Pyrazole-3-carboxylic acid
• 852815-60-2
• SCHEMBL4694282
• DA-38637

• Inchi： 1S/C15H18N2O2/c1-3-4-5-11-6-8-12(9-7-11)14-10-13(15(18)19)16-17(14)2/h6-10H,3-5H2,1-2H3,(H,18,19)
• InChI Key： SOHPPEUDFGRZBK-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC(=CC=2)CCCC)N(C)N=1)=O

Computed Properties

• Exact Mass: 258.136827821g/mol
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.1Ų